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Introduction
Iodine pentoxide (I₂O₅) is a powerful oxidizing agent that serves as a highly effective reagent

for the detection and quantification of carbon monoxide (CO) in environmental air quality

monitoring. Its application is crucial in various fields, including industrial hygiene, occupational

safety, and environmental science, to assess air quality and ensure compliance with safety

standards.[1] The primary method of detection is based on the quantitative oxidation of carbon

monoxide to carbon dioxide (CO₂), which results in the liberation of elemental iodine (I₂).[2] The

amount of iodine produced is directly proportional to the concentration of carbon monoxide in

the air sample, allowing for both qualitative and quantitative analysis.

Two principal methods are employed for the determination of CO concentration using iodine
pentoxide: a titrimetric method and a colorimetric method. The titrimetric method involves the

titration of the liberated iodine with a standardized sodium thiosulfate solution. The colorimetric

method often utilizes a proprietary indicator known as "Hoolamite," which is a mixture of iodine
pentoxide and fuming sulfuric acid on a granular pumice stone support.[3] This indicator

changes color upon exposure to carbon monoxide, providing a visual estimation of the gas

concentration.
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The fundamental reaction governing the detection of carbon monoxide by iodine pentoxide is

the following redox reaction:

I₂O₅(s) + 5CO(g) → I₂(s) + 5CO₂(g)[2]

In this reaction, iodine pentoxide is reduced to elemental iodine, while carbon monoxide is

oxidized to carbon dioxide. This reaction is stoichiometric and proceeds rapidly at room

temperature, making it suitable for analytical applications.[4]

For the titrimetric method, the liberated iodine is subsequently titrated with a standard solution

of sodium thiosulfate (Na₂S₂O₃):

2Na₂S₂O₃(aq) + I₂(aq) → Na₂S₄O₆(aq) + 2NaI(aq)[5]

The endpoint of the titration is typically detected using a starch indicator, which forms a deep

blue-black complex with iodine. The disappearance of this color indicates that all the iodine has

reacted.

Data Presentation
Table 1: Performance Characteristics of the Iodine Pentoxide Titrimetric Method

Parameter Value Reference

Limit of Accuracy < 0.10 parts per 10,000 [6]

Optimal Temperature Range 140°C - 155°C [7]

Titrant Concentration N/200 Sodium Thiosulfate [6]

Indicator Starch Solution [8]

Table 2: Colorimetric Response of Hoolamite Indicator to Carbon Monoxide
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CO Concentration (%) Observed Color Change Reference

0.07 or more
Positive indication (bluish-

green)
[3]

Increasing Concentration
Bluish-green to violet-brown to

black
[3]

Table 3: Potential Interferences and Mitigation

Interfering
Substance

Effect Mitigation Reference

Acetylene, Alcohol,

Ammonia, Benzene,

Ether, Ethylene,

Gasoline, Hydrogen

Chloride, Hydrogen

Sulfide, Natural Gas

(with higher

members), Water

False positive test

Pass air sample

through activated

charcoal filter

[3]

Moisture
Deterioration of

Hoolamite

Sealed glass tubes for

storage
[3]

Carbon dioxide,

Carbon tetrachloride,

Chlorine, Methane,

Nitrogen peroxide,

Phosgene, Sulfur

dioxide

No interference Not applicable [3]

Experimental Protocols
Protocol 1: Quantitative Determination of Carbon
Monoxide by the Iodine Pentoxide Titrimetric Method
1. Apparatus Setup:
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Assemble a gas train consisting of an air sampling inlet, an activated charcoal purification

tube to remove interferences, a U-tube containing granular iodine pentoxide, an absorption

bulb containing a known volume of potassium iodide (KI) solution (e.g., 10%), and a gas flow

meter.[6]

The U-tube with iodine pentoxide should be placed in a heating bath maintained at a

constant temperature between 140°C and 155°C to ensure the reaction proceeds efficiently.

[7]

2. Sample Collection:

Draw a known volume of the air sample through the gas train at a calibrated flow rate. The

carbon monoxide in the air will react with the iodine pentoxide in the U-tube, liberating

iodine vapor.

The liberated iodine vapor is carried by the gas stream into the absorption bulb, where it

dissolves in the potassium iodide solution to form the triiodide ion (I₃⁻).

3. Titration:

Transfer the potassium iodide solution containing the dissolved iodine to an Erlenmeyer

flask.

Titrate the solution with a standardized solution of sodium thiosulfate (e.g., 0.005 N) until the

solution becomes a pale yellow color.[8]

Add a few drops of starch indicator solution. The solution will turn a deep blue-black color.[8]

Continue the titration with sodium thiosulfate, adding it dropwise, until the blue-black color

disappears completely, indicating the endpoint.[5][8]

4. Calculation:

Calculate the moles of sodium thiosulfate used in the titration.

Using the stoichiometry of the reactions (2 moles of Na₂S₂O₃ react with 1 mole of I₂),

calculate the moles of iodine liberated.
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Using the stoichiometry of the primary reaction (1 mole of I₂O₅ reacts with 5 moles of CO to

produce 1 mole of I₂), calculate the moles of carbon monoxide in the air sample.

Convert the moles of CO to a concentration in parts per million (ppm) or mg/m³ based on the

volume of the air sample.

Protocol 2: Semi-Quantitative Determination of Carbon
Monoxide using the Hoolamite Colorimetric Method
1. Preparation of Hoolamite Indicator:

Note: The preparation of Hoolamite involves fuming sulfuric acid and should be performed in

a well-ventilated fume hood with appropriate personal protective equipment.

Impregnate granular pumice stone with a solution of iodine pentoxide and fuming sulfuric

acid. An analysis of one formulation of Hoolamite showed it to contain approximately 12.29%

iodine pentoxide and 51.89% fuming sulfuric acid on pumice granules.[3]

Dry the impregnated granules carefully.

For use, the Hoolamite is sealed in small glass tubes.[3]

2. Sample Collection and Analysis:

The detector consists of a small glass tube containing the Hoolamite indicator and a rubber

hand bulb for drawing a specified volume of air through the tube.[3]

An activated charcoal tube is placed upstream of the Hoolamite tube to remove any

interfering gases.[3]

To perform a measurement, break the tips of a fresh Hoolamite tube.

Insert the tube into the detector apparatus.

Squeeze the hand bulb a specified number of times (e.g., 10 squeezes to deliver

approximately 350 ± 50 cc of air) to draw the air sample through the indicator tube.[3]

3. Interpretation of Results:
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Observe the color change in the Hoolamite indicator. The material changes from its original

white to bluish-green, then to violet-brown, and finally to black depending on the

concentration of carbon monoxide.[3]

Compare the color change to a set of sealed glass tubes containing permanent color

standards corresponding to known concentrations of carbon monoxide.[3] This allows for a

semi-quantitative estimation of the CO concentration. Determinations can be made in less

than one minute.[3]
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Caption: Chemical reaction pathway for CO detection.
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Caption: Experimental workflow for the titrimetric method.
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Caption: Logical relationship in CO measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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